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Compound of Interest

Compound Name: 5-Aminolevulinic Acid

Cat. No.: B1664887 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for 5-Aminolevulinic Acid
(5-ALA)

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 5-Aminolevulinic Acid (5-ALA). Adherence to

these procedures is vital for ensuring a safe laboratory environment and the integrity of your

research.

Personal Protective Equipment (PPE)
When handling 5-Aminolevulinic Acid, a thorough risk assessment should be conducted to

ensure the appropriate level of protection. The following table summarizes the recommended

personal protective equipment.
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PPE Category Item
Specifications & Use
Cases

Eye and Face Protection
Safety Goggles with Side

Shields

Minimum requirement to

protect against splashes and

dust.[1][2]

Face Shield

Recommended when there is

a significant risk of splashing,

such as when handling larger

quantities or preparing

solutions.[3]

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact.[4] Gloves

should be inspected before

use and removed immediately

if contaminated.[5]

Body Protection Laboratory Coat

Protects skin and personal

clothing from spills and

contamination.[3][4][5]

Impervious Clothing

May be necessary for tasks

with a higher risk of significant

exposure.[2]

Respiratory Protection N95 or P1 Dust Mask

Recommended when handling

the powder form to avoid

inhalation, especially where

dust may be generated.[5]

Respirator

Required when working with

volatile chemicals or in poorly

ventilated areas. The specific

type will depend on the

concentration and toxicity.[3]

Operational Plan: Handling and Storage
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Handling:

Work in a well-ventilated area to minimize inhalation of dust or vapors.[6][7]

Avoid direct contact with skin, eyes, and clothing.[6][7]

Wash hands thoroughly after handling the compound.[1][6]

Avoid the formation of dust when working with the solid form.[5][6]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

For long-term storage, a deep freeze (below -20°C) is recommended.[7]

Protect the compound from moisture and light.[6][7]

Disposal Plan
Dispose of 5-Aminolevulinic Acid and any contaminated materials in accordance with all

applicable federal, state, and local regulations.[7] Do not empty into drains.[6] Surplus and non-

recyclable solutions should be offered to a licensed disposal company.[5] Contaminated

packaging should be disposed of as unused product.[5]

Accidental Release Measures
In the event of a spill, follow these procedural steps:

Evacuate: Immediately clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material such as sand or earth to contain the spill.[7]

Collect: Carefully sweep or scoop up the absorbed material into a suitable, labeled container

for disposal.[5][6]

Clean: Decontaminate the spill area thoroughly.
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Report: Report the incident to the appropriate safety officer.

For personal exposure, follow these first-aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[7]

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of

water for at least 15 minutes. Seek medical attention if irritation develops.[1][7]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1][6]
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Caption: Logical workflow for responding to a 5-Aminolevulinic Acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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